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Compound of Interest

Compound Name: (S)-Roscovitine

Cat. No.: B066150

(S)-Roscovitine, a potent cyclin-dependent kinase (CDK) inhibitor, requires careful handling to
ensure laboratory safety and experimental integrity. This guide provides essential information
on personal protective equipment, operational procedures, and disposal protocols for
researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

When handling (S)-Roscovitine, especially in its solid form, appropriate personal protective
equipment is mandatory to prevent inhalation, skin, and eye contact.[1]
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PPE Category

Specification

Rationale

Respiratory Protection

NIOSH-approved N95 dust
mask or equivalent.[1] For
situations with a higher risk of
aerosolization, a full-face
particle respirator is

recommended.

Prevents inhalation of the
powdered compound, which
may cause respiratory

irritation.

Eye Protection

Safety glasses with side

shields or goggles.[1]

Protects eyes from dust
particles and potential
splashes of solutions. (S)-
Roscovitine can cause serious

eye irritation.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile).[1]

Avoids direct skin contact. The
compound can cause skin
irritation. Gloves should be
inspected before use and
disposed of properly after
handling.[2]

Body Protection

Laboratory coat.

Protects skin and personal

clothing from contamination.

Operational Procedures

Adherence to a strict operational workflow is critical for safety and to maintain the integrity of

the compound. This includes proper storage, preparation of solutions, and handling during

experiments.

Storage and Stability:

(S)-Roscovitine should be stored under specific conditions to ensure its stability.
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Storage ) . .
Form Duration Special Conditions
Temperature
Solid (Lyophilized Store in a desiccated
-20°C[3][4][5] Up to 4 years[6] )
Powder) environment.[3]
Aliquot to avoid
Stock Solution in multiple freeze-thaw
-20°C Up to 6 months
DMSO cycles and protect
from light.[3]
] Not Recommended Use within the same Prepare fresh for each
Aqueous Solution )
for Storage day[6] experiment.

Experimental Workflow:

The following diagram outlines the standard procedure for handling (S)-Roscovitine from

receipt to experimental use.
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Figure 1: (S)-Roscovitine Handling Workflow
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Figure 1: (S)-Roscovitine Handling Workflow
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Protocol for Preparing a 20 mM Stock Solution in DMSO: (S)-Roscovitine has a molecular

weight of approximately 354.45 g/mol .[3]

Preparation: Before handling, ensure all necessary PPE is worn correctly.

Weighing: In a chemical fume hood or other ventilated enclosure, carefully weigh the desired
amount of (S)-Roscovitine powder. For example, to prepare 1 mL of a 20 mM stock
solution, you would need 7.09 mg of the compound.

Dissolution: Add the weighed powder to a sterile microcentrifuge tube or vial. Add the
appropriate volume of fresh, anhydrous DMSO.[7] For 1 mL of a 20 mM solution, add 1 mL of
DMSO.

Mixing: Vortex or gently agitate the solution until the solid is completely dissolved. Warming
to 37°C can aid dissolution.[8]

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, divide the stock solution into
smaller, single-use aliquots.[3] Store these aliquots at -20°C in tightly sealed containers,
protected from light.

Disposal Plan

Proper disposal of (S)-Roscovitine and associated materials is crucial to prevent

environmental contamination and ensure compliance with laboratory safety regulations.

Disposal Workflow:

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b066150?utm_src=pdf-body
https://www.cellsignal.com/products/activators-inhibitors/roscovitine/9885
https://www.benchchem.com/product/b066150?utm_src=pdf-body
https://www.selleckchem.com/products/Roscovitine.html
https://www.apexbt.com/roscovitine-seliciclib-cyc202.html
https://www.cellsignal.com/products/activators-inhibitors/roscovitine/9885
https://www.benchchem.com/product/b066150?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b066150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Opera.tir.\.g Gu.iqe

Check Availability & Pricing

Waste Generation

Contaminated PPE Contaminated Labware
Gnused Solid Compouna Gnused Solutlons) [ (Gloves, etc.) ) [ (Pipette tips, tubes) )

Labeled Solid Labeled L|qU|d Labeled Solid
Chemical Waste Container Chemical Waste Container Chemical Waste Container
Waste Collection

Licensed Chemical
Waste Disposal Service

Final Disposal

Figure 2: (S)-Roscovitine Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for (S)-
Roscovitine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b066150#personal-protective-equipment-for-handling-
s-roscovitine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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